Cas no 639517-84-3 (2-(2-chlorophenyl)-1,3-thiazole-4-carbaldehyde)

• Product Name: 2-(2-chlorophenyl)-1,3-thiazole-4-carbaldehyde
• CAS No: 639517-84-3
• MF: C₁₀H₆ClNOS
• MW: 223.678740024567
• MDL: MFCD06738359
• CID: 500390
• PubChem ID: 22148676
• Update Time: 2025-10-20

2-(2-chlorophenyl)-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorophenyl)thiazole-4-carbaldehyde
• 2-(2-chlorophenyl)-1,3-thiazole-4-carbaldehyde
• 2-(2-Chloro-phenyl)-thiazole-4-carbaldehyde
• 4-Thiazolecarboxaldehyde,2-(2-chlorophenyl)-
• AB26987
• AG-G-38863
• ANW-60878
• CTK5C0295
• MolPort-008-489-357
• RP05310
• A834587
• FT-0748111
• AKOS010225799
• 2-(2-chlorophenyl)thiazole-4-carboxaldehyde
• J-505595
• CS-0331509
• SCHEMBL5897041
• 2-(2-chlorophenyl)-4-thiazolecarboxaldehyde
• 639517-84-3
• DTXSID30622951
• MFCD06738359
• DB-073418

• MDL： MFCD06738359
• Inchi： 1S/C10H6ClNOS/c11-9-4-2-1-3-8(9)10-12-7(5-13)6-14-10/h1-6H
• InChI Key： OAOWVDLRNRMAQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC(C=O)=CS1

Computed Properties

• Exact Mass: 222.98600
• Monoisotopic Mass: 222.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 3.27600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(2-chlorophenyl)-1,3-thiazole-4-carbaldehyde

Recent Advances in the Study of 2-(2-Chlorophenyl)-1,3-thiazole-4-carbaldehyde (CAS: 639517-84-3)

2-(2-Chlorophenyl)-1,3-thiazole-4-carbaldehyde (CAS: 639517-84-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound's structural features, including the thiazole ring and the chlorophenyl moiety, contribute to its unique reactivity and biological activity. Recent synthetic methodologies have focused on optimizing the yield and purity of 2-(2-chlorophenyl)-1,3-thiazole-4-carbaldehyde, with particular emphasis on green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that enhances the efficiency of its synthesis while minimizing environmental impact.

In terms of biological applications, 2-(2-chlorophenyl)-1,3-thiazole-4-carbaldehyde has shown promising results as a precursor for the development of antimicrobial agents. A recent in vitro study revealed that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism of action appears to involve inhibition of bacterial cell wall synthesis, as evidenced by molecular docking studies.

Furthermore, the compound's potential in oncology research has been explored. A 2023 preprint article on bioRxiv reported that thiazole derivatives, including those derived from 2-(2-chlorophenyl)-1,3-thiazole-4-carbaldehyde, exhibit selective cytotoxicity against certain cancer cell lines, such as breast and lung cancer. The study suggested that these compounds may act by modulating key signaling pathways involved in cell proliferation and apoptosis.

Despite these advancements, challenges remain in the clinical translation of 2-(2-chlorophenyl)-1,3-thiazole-4-carbaldehyde-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its applications make it a valuable candidate for future drug development efforts.

In conclusion, 2-(2-chlorophenyl)-1,3-thiazole-4-carbaldehyde (CAS: 639517-84-3) represents a promising scaffold in medicinal chemistry, with recent studies underscoring its potential in addressing unmet medical needs. Continued research into its synthetic optimization and biological mechanisms will be crucial for unlocking its full therapeutic potential.